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Compound Name:
(2R,5S)-thiolane-2,5-

dicarboxamide

Cat. No.: B15051421

Get Quote

Executive Summary
(2R,5S)-thiolane-2,5-dicarboxamide is a five-membered heterocyclic scaffold characterized

by a cis-stereochemical relationship between two carboxamide groups at the 2 and 5 positions.

Unlike its C2-symmetric trans-isomers ((2R,5R) or (2S,5S)), the (2R,5S) configuration is

formally meso (achiral) when symmetrically substituted. However, it serves as a critical pro-

chiral platform and a conformational lock in medicinal chemistry and ligand design.

Primary Utility:

Peptidomimetics: Acts as a hydrophobic

-turn inducer, mimicking the geometry of proline-rich sequences but with enhanced
lipophilicity.

Ligand Design: Functions as a hemilabile ligand precursor; the sulfur atom offers "soft"

coordination sites distinct from "hard" nitrogen/oxygen analogues.
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Bioisosterism: Replaces pyrrolidine scaffolds to modulate metabolic stability (preventing N-

oxidation or N-dealkylation) and increase membrane permeability.

Structural & Physicochemical Comparison
The choice of heteroatom (S vs. N vs. O) dictates the scaffold's electronic profile, ring

puckering, and binding capabilities.

Table 1: Physicochemical Profile of 2,5-Dicarboxamide
Scaffolds

Feature Thiolane (S) Pyrrolidine (NH)
Tetrahydrofuran

(O)

Cyclopentane

(CH₂)

Heteroatom Size
Large (1.84 Å C-

S bond)

Medium (1.47 Å

C-N bond)

Small (1.43 Å C-

O bond)

Medium (1.54 Å

C-C bond)

Lipophilicity

(LogP)

High

(Hydrophobic)
Low (Hydrophilic) Moderate High

H-Bonding Acceptor (Weak)
Donor &

Acceptor

Acceptor

(Strong)
None

Ring

Conformation

Envelope (C3/C4

flap)

Envelope (N/C

flap)

Envelope (O

flap)
Envelope

Electronic Nature

Soft Nucleophile

/

-hole

Hard Base /

Nucleophile
Hard Base Inert

Metabolic

Liability

S-Oxidation

(Sulfoxide)

N-Oxidation /

Dealkylation
C-H Oxidation C-H Oxidation

(2R,5S)

Geometry
cis (Meso) cis (Meso) cis (Meso) cis (Meso)

Mechanistic Insight: The "Sulfur Effect"
The thiolane scaffold offers two distinct advantages over the pyrrolidine (Proline) scaffold:
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Lipophilicity & Permeability: The sulfur atom significantly increases the logP of the molecule

without adding steric bulk comparable to an alkyl group. This improves passive transport

across cell membranes.

Electronic Modulation: Sulfur is a poor hydrogen bond acceptor compared to oxygen or

nitrogen. In a binding pocket, this reduces desolvation penalties (the energy cost to strip

water molecules off the ligand) compared to the highly solvated pyrrolidine NH or THF

Oxygen.

Application Analysis & Performance Data
A. Peptidomimetics & Turn Induction
The (2R,5S) configuration places both amide substituents on the same face of the ring (syn-

facial). This geometry is ideal for nucleating

-turns in peptide chains.

Thiolane vs. Pyrrolidine: While (2S)-proline is a classic turn inducer, the (2R,5S)-thiolane

scaffold provides a slightly wider bite angle due to the longer C-S bonds. This alters the

and

torsion angles, allowing access to unique conformational space that rigid pyrrolidines cannot
achieve.

Case Study (Bioactivity): In ryanodine receptor modulators (insecticides), the cis-

dicarboxamide configuration on sulfur heterocycles demonstrated superior activity compared

to trans-isomers, attributed to the specific spatial projection of the amide carbonyls required

for receptor binding.

B. Asymmetric Catalysis & Ligand Design
While the (2R,5S) parent is meso, it is a precursor to chiral non-racemic ligands via

desymmetrization:

S-Oxidation: Controlled oxidation yields chiral sulfoxides. The sulfur chirality (S or R)

combined with the carbon backbone creates a powerful diastereomeric environment.
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N-Functionalization: Coupling with different amines at the C2 and C5 positions breaks

symmetry, creating chiral diamides.

Diagram 1: Scaffold Comparison & Utility Logic
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Caption: Comparative logic flow of Thiolane vs. Nitrogen/Oxygen analogues highlighting key

physicochemical advantages.

Experimental Protocols
Synthesis of (2R,5S)-Thiolane-2,5-dicarboxamide
Scaffolds
Direct hydrogenation of thiophene-2,5-dicarboxylic acid is often problematic due to catalyst

poisoning by sulfur. The most robust route involves double nucleophilic displacement using a

linear precursor.

Protocol: Cyclization from Meso-2,5-Dibromoadipate
Reagents:

Meso-2,5-dibromoadipic acid diethyl ester

Sodium Sulfide (
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)

Ethanol/Water solvent system

Step-by-Step Workflow:

Precursor Preparation: Dissolve meso-2,5-dibromoadipic acid diethyl ester (10 mmol) in

Ethanol (50 mL).

Cyclization: Add a solution of

(11 mmol) in water (10 mL) dropwise at 0°C.

Reaction: Warm to room temperature and reflux for 4 hours. The sulfur displaces both

bromides via

mechanism. Note: Double inversion of the meso precursor typically yields the cis-(2R,5S)-
thiolane product.

Workup: Evaporate ethanol, extract with Ethyl Acetate, wash with brine, and dry over

.

Amidation: Treat the resulting diethyl ester with concentrated ammonium hydroxide (or

specific amine

) in Methanol at room temperature for 12-24 hours.

Purification: Recrystallize from Ethanol/Hexane to obtain the pure diamide.

Validation Checkpoints (Self-Correcting)
NMR Verification: The cis isomer typically shows a specific coupling constant (

) distinct from the trans isomer. In cis-2,5-disubstituted thiolanes, the methine protons at
C2/C5 are often shifted downfield due to the anisotropy of the syn-substituents.

Melting Point: The diamide should be a high-melting solid (often >200°C due to

intermolecular H-bonding).
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Diagram 2: Synthetic Pathway[1][2]
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Caption: Robust synthetic route for generating the cis-thiolane scaffold from acyclic precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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